Cas no 92369-10-3 (Benzene,[(1-butoxybutyl)thio]-)

• Product name: Benzene,[(1-butoxybutyl)thio]-
• CAS No: 92369-10-3
• MF: C₁₄H₂₂OS
• MW: 238.388883113861
• CID: 816109
• PubChem ID: 245830

Benzene,[(1-butoxybutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(1-butoxybutyl)thio]-
• 1-butoxybutylsulfanylbenzene
• 92369-10-3
• DTXSID40288926
• NSC58118
• NSC-58118

• Inchi： InChI=1S/C14H22OS/c1-3-5-12-15-14(9-4-2)16-13-10-7-6-8-11-13/h6-8,10-11,14H,3-5,9,12H2,1-2H3
• InChI Key： BRKRLXUHABGGEF-UHFFFAOYSA-N
• SMILES： CCCCOC(CCC)SC1=CC=CC=C1

Computed Properties

• Exact Mass: 238.13913649g/mol
• Monoisotopic Mass: 238.13913649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.5Ų
• XLogP3: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers